Cyclopropylacetyl chloride
Overview
Description
Cyclopropylacetyl chloride (also known as cyclopropane acyl chloride or CPA) is a synthetic organic compound with the molecular formula C3H5ClO. It is a colorless, flammable liquid with a pungent odor. Cyclopropylacetyl chloride is used in organic synthesis as a reagent for the preparation of cyclopropyl ketones and cyclopropyl amides. It has also been used in the synthesis of other organic compounds and has been studied for its potential applications in the pharmaceutical industry.
Scientific Research Applications
Organic Synthesis Intermediary
Cyclopropylacetyl chloride serves as an intermediate in the synthesis of complex organic molecules. Its reactivity due to the presence of both a cyclopropyl group and an acyl chloride allows for the formation of various chemical bonds, facilitating the construction of cyclopropyl-containing compounds which are often found in biologically active molecules .
Pharmaceutical Development
In the pharmaceutical industry, cyclopropylacetyl chloride is used to synthesize cyclopropyl derivatives that are potential precursors for new drugs. Its structure can be incorporated into molecules designed to interact with biological systems, potentially leading to the development of new medications .
Agrochemical Production
The compound is also employed in the creation of agrochemicals. Its ability to form stable cyclopropyl rings makes it a valuable component in the development of pesticides and herbicides, contributing to the protection of crops from pests and diseases .
Dyestuff Manufacturing
Cyclopropylacetyl chloride is utilized in the production of dyes and pigments. Its chemical properties allow it to bind with other substances, creating stable color compounds that are used in various industries, including textiles and inks .
Mushroom Toxin Analysis
A unique application of cyclopropylacetyl chloride is its role in the identification of toxins in mushrooms . It has been used as a marker to detect the presence of certain toxic compounds in mushroom species, aiding in the study of mushroom poisoning and the identification of toxic mushrooms .
Analytical Chemistry
In analytical chemistry, cyclopropylacetyl chloride can be used as a standard or reagent in various chemical analyses. Its well-defined properties make it suitable for use in calibrating instruments or as a reactant in chemical assays to determine the presence or concentration of other substances .
Material Science Research
Researchers in material science may use cyclopropylacetyl chloride to modify the surface properties of materials. By attaching cyclopropyl groups to polymers or other surfaces, scientists can alter hydrophobicity, adhesion, and other characteristics important in material design .
Biochemical Studies
Lastly, cyclopropylacetyl chloride’s reactivity is harnessed in biochemical studies to investigate enzyme mechanisms or to create probes that can track biochemical processes within cells. Its incorporation into biomolecules can provide insights into the workings of biological systems .
Mechanism of Action
Target of Action
Cyclopropylacetyl chloride is an organic compound widely used in organic synthesis . It serves as a significant reagent for the preparation of other compounds, such as acyl chlorides, acylamines, and ketones . .
Mode of Action
The mode of action of Cyclopropylacetyl chloride primarily involves its role as a reagent in organic synthesis . It participates in various chemical reactions to form new compounds.
Biochemical Pathways
Cyclopropylacetyl chloride is involved in the synthesis of various organic compounds . It affects the biochemical pathways related to these compounds.
Pharmacokinetics
It’s known that cyclopropylacetyl chloride is insoluble in water but miscible with organic solvents like ethanol and ether .
Result of Action
The molecular and cellular effects of Cyclopropylacetyl chloride’s action primarily involve the formation of new compounds in organic synthesis . .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Cyclopropylacetyl chloride. For instance, it should be handled carefully due to its irritant nature and unpleasant odor . It should be stored at -20℃ and used under well-ventilated conditions . .
properties
IUPAC Name |
2-cyclopropylacetyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClO/c6-5(7)3-4-1-2-4/h4H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IALGRRFZGRXFKT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CC(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80558993 |
Source
|
| Record name | Cyclopropylacetyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80558993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopropylacetyl chloride | |
CAS RN |
54322-65-5 |
Source
|
| Record name | Cyclopropylacetyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80558993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-cyclopropylacetyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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